Cas no 842-51-3 (9H-Xanthen-9-one, 2,6-dimethoxy-)

• Product Name: 9H-Xanthen-9-one, 2,6-dimethoxy-
• CAS No: 842-51-3
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 667489
• PubChem ID: 12333625
• Update Time: 2025-04-19

9H-Xanthen-9-one, 2,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one, 2,6-dimethoxy-
• 2,6-dimethoxyxanthen-9-one
• 842-51-3
• DTXSID00490987
• SCHEMBL7331388
• 2,6-DIMETHOXY-9H-XANTHEN-9-ONE

• Inchi： 1S/C15H12O4/c1-17-9-4-6-13-12(7-9)15(16)11-5-3-10(18-2)8-14(11)19-13/h3-8H,1-2H3
• InChI Key： FWQMZKAFJFMSIR-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(C2C=CC(=CC1=2)OC)=O)OC

Computed Properties

• Exact Mass: 256.07355886g/mol
• Monoisotopic Mass: 256.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans